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Sotagliflozin HFpEF Clinical trial :question: Not Clinical data shows

(Dual SGLT1/2 without setting assessed in available efficacy in improving

inhibitor) diabetes [1] (2025) results. cardiac function and
quality of life [1]. Cost-
analysis not found.

Empagliflozin HFpEF [2] United :red_circle: Not cost- ICER: $437,442 per

(Selective States effective (Low QALY. High drug cost,

SGLT2i) economic value) [2]. lack of mortality benefit,
and small quality-of-life
improvement drove the
result [2].

Dapagliflozin HF (all Multiple (15 :white_check_mark: Cost-effective in most of

(Selective ejection countries, Generally cost- 28 studies reviewed.

SGLT2i) fractions) [3]  systematic effective [3]. More cost-effective for

review) HFrEF (LVEF<40%) than

HFpEF. May be more
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cost-effective than
empagliflozin [3].
SGLT2i (Class) HFrEF [4] India :red_circle: Not cost- High drug cost limits

effective at current
prices [4].

affordability. Requires
substantial price

reduction to be cost-
effective in the Indian
healthcare system [4].

| SGLT?2i (Class) | T2D with Chronic Kidney Disease (CKD) [5] | Thailand | Mixed (varies by agent) [5]. | -

Empagliflozin: Cost-effective.

o Dapagliflozin & Canagliflozin: Required price reductions to be cost-effective. Note: Analysis
focused on renal benefits only. [5] |

Key Experimental Data and Methodologies

The conclusions in the table are derived from robust clinical trials and health economic evaluations. Below is

an overview of the foundational studies and their methodologies.

Clinical Trials

e SOTA-P-CARDIA (for Sotagliflozin): A prospective, randomized, double-blind, placebo-controlled
trial exclusively enrolling HFpEF patients without diabetes. Key endpoints included improvements in
left ventricular mass, diastolic function, the six-minute walk test, and quality of life (KCCQ score) [1].

e EMPEROR-Preserved (for Empagliflozin): A randomized, double-blind trial that compared
empagliflozin with placebo in HFpEF patients. It showed a significant reduction in heart failure
hospitalizations but no significant benefit on cardiovascular mortality, which heavily influenced its

cost-effectiveness profile [2].

e DAPA-HF & DELIVER (for Dapagliflozin): Landmark trials that demonstrated dapagliflozin's efficacy
in reducing cardiovascular death and heart failure hospitalization in both HFrEF and HFpEF patients,
forming the basis for its widespread positive cost-effectiveness evaluations [3].
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Health Economic Evaluation Methods

The cost-effectiveness analyses referenced use a standardized approach to quantify the value of a medical

intervention. The following diagram illustrates the general workflow for these evaluations.
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Core Components of the Methodology:

e Model Structure: Most analyses use a Markov model to simulate the progression of a patient cohort
through different health states (e.g., stable heart failure, hospitalized, post-death) over a lifetime
horizon [2] [5].

¢ Key Inputs:
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o Clinical Data: Derived from pivotal RCTSs, including event rates for heart failure hospitalization
and cardiovascular death [2].

o Cost Data: Includes the price of the drug, costs of managing adverse events, and costs
associated with hospitalizations and other medical care [4] [2].

o Utilities: Values that reflect the health-related quality of life (QoL) associated with different
health states, used to calculate Quality-Adjusted Life-Years (QALYS) [2].

e Outcome Measure: The primary outcome is the Incremental Cost-Effectiveness Ratio (ICER),
calculated as the difference in costs between two interventions divided by the difference in their
health benefits (typically QALYS).

¢ Decision Rule: The ICER is compared to a country-specific Willingness-to-Pay (WTP) threshold.
An intervention is considered cost-effective if its ICER is below this threshold [4] [5].

Interpretation and Research Gaps

The search results highlight two critical points for a researcher audience:

¢ Dominance of Selective SGLT2i Data: The health economic landscape is currently dominated by
evidence for selective SGLT2 inhibitors like dapagliflozin and empagliflozin. Dapagliflozin consistently
shows favorable cost-effectiveness across multiple countries and heart failure types [3].

¢ Significant Gap for Sotagliflozin: While recent clinical data for sotagliflozin in HFpEF is promising
[1], a formal cost-utility analysis comparing it to other SGLT2 inhibitors appears to be absent from the
current literature. This represents a clear gap for future research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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